Cas no 440-52-8 ([1,2,5]Thiadiazolo[3,4-f]quinoline)

• Product Name: [1,2,5]Thiadiazolo[3,4-f]quinoline
• CAS No: 440-52-8
• MF: C₉H₅N₃S
• MW: 187.221099615097
• CID: 2827730
• PubChem ID: 12931297
• Update Time: 2025-04-21

[1,2,5]Thiadiazolo[3,4-f]quinoline Chemical and Physical Properties

Names and Identifiers

• [1,2,5]Thiadiazolo[3,4-f]quinoline
• 440-52-8
• DTXSID90513270

• Inchi： 1S/C9H5N3S/c1-2-6-7(10-5-1)3-4-8-9(6)12-13-11-8/h1-5H
• InChI Key： LVLLAMPLVRIJEU-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC3=C(C=CC=N3)C2=N1

Computed Properties

• Exact Mass: 187.02041835Da
• Monoisotopic Mass: 187.02041835Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.9Ų